2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-N-prop-2-ynylacetamide

• IUPAC Name: 2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-N-prop-2-ynylacetamide
• InChI: InChI=1S/C12H14N2OS/c1-2-5-13-12(15)9-14-6-3-11-10(8-14)4-7-16-11/h1,4,7H,3,5-6,8-9H2,(H,13,15)
• InChI Key: ACPKDTCILKRYPX-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC(=O)CN1CCC2=C(C1)C=CS2
• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol

Description

2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-N-prop-2-ynylacetamide, also known as TDPA, is a small molecule drug that has been studied for its potential therapeutic applications in various diseases. TDPA belongs to the class of thienopyridines and has been shown to have a unique mechanism of action that makes it a promising candidate for drug development.

Mechanism of Action

2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-N-prop-2-ynylacetamide's mechanism of action involves the inhibition of HDAC, which leads to the accumulation of acetylated histones and the activation of tumor suppressor genes. In addition, this compound has been shown to modulate the activity of acetylcholine, a neurotransmitter that is important for cognitive function. This compound also targets the voltage-gated sodium channels in the brain, which are involved in the generation and propagation of action potentials.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of HDAC, the modulation of acetylcholine activity, and the targeting of voltage-gated sodium channels. These effects have been linked to the potential therapeutic applications of this compound in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-N-prop-2-ynylacetamide is its unique mechanism of action, which makes it a promising candidate for drug development. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of 2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-N-prop-2-ynylacetamide. One direction is the development of more potent and selective HDAC inhibitors based on the structure of this compound. Another direction is the investigation of the potential therapeutic applications of this compound in other diseases, such as Parkinson's disease and Huntington's disease. Finally, the development of new formulations of this compound that improve its solubility and bioavailability could lead to more effective treatments for various diseases.

Synthesis Methods

The synthesis of 2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-N-prop-2-ynylacetamide involves the reaction of 2-amino-3-cyanopyridine with propargyl bromide and 2-bromoacetamide in the presence of a base. The reaction yields this compound as a white solid, which can be purified by recrystallization.

Scientific Research Applications

2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-N-prop-2-ynylacetamide has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and epilepsy. In cancer, this compound has been shown to inhibit the growth of cancer cells by targeting the enzyme histone deacetylase (HDAC). In Alzheimer's disease, this compound has been shown to improve cognitive function by modulating the activity of the neurotransmitter acetylcholine. In epilepsy, this compound has been shown to reduce seizures by targeting the voltage-gated sodium channels in the brain.